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Compound of Interest

Compound Name: (Z)-Docosenoic acid

Cat. No.: B15177530

CAS Number: 112-86-7

(Z)-Docosenoic acid, also known as erucic acid, is a monounsaturated omega-9 fatty acid with the chemical formula C22H42O2.[1][2] It is a significa

depth technical guide for researchers, scientists, and drug development professionals, detailing its chemical properties, biochemical pathways, and re

Physicochemical Properties
(Z)-Docosenoic acid is a white, waxy solid at room temperature and is insoluble in water but soluble in organic solvents like ethanol and ether.[1] Ke

Property Value

CAS Number 112-86-7

Molecular Formula C22H42O2

Molecular Weight 338.57 g/mol

Melting Point 28 - 32 °C

Boiling Point 358 °C at 533 hPa

Appearance White to Off-White Low-Melting Solid

Biochemical Pathways
The biosynthesis of (Z)-docosenoic acid originates from oleic acid through a process of carbon chain elongation.[2][7] In humans, it is metabolized in

digraph "Biosynthesis_of_Z_Docosenoic_Acid" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=rectangle, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#20212

  edge [arrowhead=vee, color="#4285F4", penwidth=1.5];

"Oleoyl-CoA (18:1)" -> "Elongation" [label="Malonyl-CoA\nFAE1 complex", fontname="Arial", fontsize=8, fontcolo

"Elongation" -> "(Z)-Docosenoyl-CoA (22:1)";

"(Z)-Docosenoyl-CoA (22:1)" -> "(Z)-Docosenoic Acid" [label="Hydrolysis", fontname="Arial", fontsize=8, fontco

}

Metabolism of (Z)-Docosenoic Acid and

Experimental Protocols

Accurate quantification of (Z)-docosenoic acid is crucial in various research and industrial applications. The
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Lipid Extraction

Two primary methods for extracting lipids, including (Z)-docosenoic acid, are the Folch method and the Soxhlet

1. Folch Method:

Principle: A liquid-liquid extraction using a chloroform:methanol mixture to partition lipids from other cel

Protocol:

Homogenize the sample in a chloroform:methanol (2:1, v/v) solution.

Add 0.2 volumes of a 0.9% NaCl solution to the homogenate to induce phase separation.

Centrifuge to separate the layers. The lower chloroform layer, containing the lipids, is collected.

The solvent is evaporated under a stream of nitrogen to yield the lipid extract.
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2. Soxhlet Extraction:

Principle: A continuous solid-liquid extraction method using a non-polar solvent.

Protocol:

Place the dried and ground sample in a thimble within the Soxhlet apparatus.

Continuously extract the lipids with a solvent such as hexane for several hours.[3]

The solvent containing the extracted lipids is collected in the boiling flask.

The solvent is then evaporated to obtain the lipid extract. The Soxhlet procedure has been shown to be sup

Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Following extraction, (Z)-docosenoic acid is typically converted to its fatty acid methyl ester (FAME) for ana
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1. Derivatization to FAMEs:

Principle: Esterification of the carboxylic acid group to a more volatile methyl ester.

Protocol (using Boron Trifluoride-Methanol):

Dissolve the lipid extract in a known volume of toluene.

Add a 14% boron trifluoride-methanol solution.

Heat the mixture at 100°C for 1 hour in a sealed tube.

After cooling, add water and hexane to extract the FAMEs into the upper organic layer.

Collect the hexane layer for GC-MS analysis.
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2. GC-MS Analysis:

Principle: Separation of FAMEs based on their volatility and mass-to-charge ratio for identification and qua

Typical GC-MS Parameters:

Column: A polar capillary column suitable for FAME separation (e.g., DB-WAX).

Oven Program: An initial temperature of 150°C, ramped to 250°C.

Injector and Detector Temperature: Typically 250°C.

Carrier Gas: Helium.

Ionization Mode: Electron Ionization (EI).

Quantification: Based on the peak area of the methyl erucate standard.
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The following diagram illustrates the general workflow for the quantification of (Z)-docosenoic acid.

```dot

digraph "Quantification_Workflow" {

  graph [rankdir="TB", splines=ortho, nodesep=0.4];

  node [shape=rectangle, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#20212

  edge [arrowhead=vee, color="#FBBC05", penwidth=1.5];

"Sample" -> "Lipid Extraction\n(e.g., Soxhlet)";

"Lipid Extraction\n(e.g., Soxhlet)" -> "Derivatization to FAMEs";

"Derivatization to FAMEs" -> "GC-MS Analysis";

"GC-MS Analysis" -> "Quantification";

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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